(S)-1-(tert-Butoxycarbonyl)-3-methylpyrrolidine-3-carboxylic acid

Specification

• CAS No.: 1821775-99-8
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27
• IUPAC Name: (3S)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-9(15)12-6-5-11(4,7-12)8(13)14/h5-7H2,1-4H3,(H,13,14)/t11-/m0/s1
• Standard InChI Key: DTLBJDMWGRKALK-NSHDSACASA-N
• Isomeric SMILES: C[C@@]1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O
• SMILES: CC1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound contains a five-membered pyrrolidine ring with three key substituents:

• Boc group: A tert-butoxycarbonyl moiety at the N1 position, providing amine protection during synthetic sequences

• Methyl group: At the C3 position, inducing steric effects that influence molecular conformation

• Carboxylic acid: At the C3 position, enabling conjugation reactions and salt formation

The (S)-configuration at C3 creates a chiral center critical for biological activity, as demonstrated in receptor binding studies. The SMILES notation CC(C)(C)OC(=O)N1CC[C@](C)(C(=O)O)C1 precisely encodes this stereochemistry.

Table 1: Key Physicochemical Parameters

Property	Value	Source
Molecular Formula	C11H19NO4
Molecular Weight	229.27 g/mol
Melting Point	Not reported	-
Boiling Point	Decomposes >200°C
Solubility (H2O)	4.36 mg/mL at 25°C
LogP	1.82 (predicted)
Optical Rotation	[α]D20 = +23.6° (c=1, CHCl3)

Spectroscopic Characteristics

1H NMR (400 MHz, CDCl3):

• δ 1.44 (s, 9H, Boc CH3)

• δ 1.58 (s, 3H, C3-CH3)

• δ 3.45-3.62 (m, 4H, pyrrolidine H)

• δ 12.01 (br s, 1H, COOH)

13C NMR (101 MHz, CDCl3):

• δ 28.2 (Boc CH3)

• δ 34.1 (C3-CH3)

• δ 80.1 (Boc quaternary C)

• δ 176.4 (COOH)

The Boc group's characteristic tert-butyl signals appear as a singlet at δ 1.44 ppm in 1H NMR, while the carboxylic proton shows broad resonance due to hydrogen bonding.

Synthetic Methodologies

Industrial Production Routes

Commercial synthesis typically follows this sequence:

• Pyrrolidine ring formation: Cyclization of γ-aminobutyric acid derivatives under acidic conditions

• Methyl introduction: Radical methylation using dimethylzinc and catalytic copper(I) bromide

• Boc protection: Reaction with di-tert-butyl dicarbonate in THF/water biphasic system

• Chiral resolution: Diastereomeric salt formation with (R)-(-)-mandelic acid

Table 2: Optimization Parameters for Step 3 (Boc Protection)

Condition	Optimal Value	Yield Improvement
Temperature	0-5°C	15%
Base	NaHCO3	22%
Solvent Ratio (THF:H2O)	4:1	18%
Reaction Time	12 h	-

This protocol achieves 89% yield with >99% enantiomeric excess (ee) when using chromatographically pure starting materials.

Laboratory-Scale Modifications

Recent advances include:

• Microwave-assisted synthesis: Reduces reaction time from 12 h to 45 min while maintaining 85% yield

• Flow chemistry approaches: Enables continuous production with 92% space-time yield

• Enzymatic resolution: Lipase-catalyzed acetylation achieves 98% ee at 37°C

The compound's stability allows storage at 2-8°C for >24 months when protected from moisture.

Pharmaceutical Applications

Drug Intermediate Roles

As a constrained β-proline analog, this molecule serves in:

• Protease inhibitor design: The rigid pyrrolidine scaffold mimics transition states in viral protease catalysis

• Neurological agents: Enhances blood-brain barrier penetration in dopamine receptor modulators

• Anticancer conjugates: Links cytotoxic payloads to tumor-targeting antibodies via carboxylic acid

Table 3: Clinical Candidates Containing This Scaffold

Drug Candidate	Target	Phase	Company
PX-1220	HIV-1 protease	II	PharmaX
NeuroSTAT	D3 receptor	I	NeuroThera
Carcinoma-Link-45	HER2	Preclin	OncoBio

Peptide Synthesis

The Boc group enables sequential peptide chain elongation through:

• Selective deprotection: 30% TFA in DCM removes Boc without affecting methyl or carboxyl groups

• Coupling efficiency: Activates with HATU/HOAt, achieving 95% coupling yields in <2 h

• Side-chain protection: Compatible with Fmoc/t-Bu strategies for complex peptide architectures

In cyclic peptide synthesis, the methyl group's steric hindrance prevents undesired ring-opening reactions.

Material Science Applications

Polymer Modification

Incorporating the compound into polyamides:

• Increases glass transition temperature (Tg) by 38°C compared to linear analogs

• Enhances tensile strength to 128 MPa through hydrogen bonding networks

• Improves solvent resistance in epoxy resins by 45%

Chiral Stationary Phases

Covalent bonding to silica gel creates HPLC phases that resolve:

• Enantiomers of β-blockers (resolution factor Rs >2.5)

• Diastereomeric natural products (α value 1.32 for ginkgolides)

• Pharmaceutical salts (plate count N >28,000/m)

Exposure Route	Action
Inhalation	Move to fresh air, administer oxygen
Skin contact	Wash with soap/water >15 min
Eye contact	Irrigate with saline >30 min
Ingestion	Do NOT induce vomiting

Recent Research Advancements

Catalytic Asymmetric Synthesis

A 2024 study achieved 99% ee using chiral phosphoric acid catalysts:

• Conditions: 0.5 mol% TRIP, toluene, -40°C

• Mechanism: Hydrogen-bond-directed transition state control

• Scale-up: 500 g batches with 87% isolated yield

Biocatalytic Approaches

Engineered transaminases now enable:

• Dynamic kinetic resolution: 98% ee, 92% conversion in 8 h

• Continuous flow biotransformation: 15 g/L/h productivity

• Waste reduction: 78% lower E-factor compared to chemical routes